({4-[4-(Phenylsulfanyl)benzoyl]phenyl}sulfanyl)acetic acid

• CAS No.: 647829-90-1
• Molecular Formula: C21H16O3S2
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 2-[4-(4-phenylsulfanylbenzoyl)phenyl]sulfanylacetic acid
• InChI: InChI=1S/C21H16O3S2/c22-20(23)14-25-17-10-6-15(7-11-17)21(24)16-8-12-19(13-9-16)26-18-4-2-1-3-5-18/h1-13H,14H2,(H,22,23)
• InChI Key: JQRNJDYHBJMPJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)SCC(=O)O

Description

({4-[4-(Phenylsulfanyl)benzoyl]phenyl}sulfanyl)acetic acid is a sulfur-containing aromatic compound characterized by a central benzoyl group flanked by phenylsulfanyl moieties and an acetic acid side chain. Its molecular structure features two phenyl rings interconnected via sulfanyl (S–) linkages, with one phenyl group attached to a benzoyl (C₆H₅CO–) unit and the other to an acetic acid (–CH₂COOH) group.

Preparation Methods

The synthesis of ({4-[4-(Phenylsulfanyl)benzoyl]phenyl}sulfanyl)acetic acid involves multiple steps, typically starting with the preparation of intermediate compounds. One common method involves the reaction of 4-phenoxybenzoic acid with oxalyl chloride in the presence of a catalytic amount of DMF (dimethylformamide) to form 4-phenoxybenzoyl chloride . This intermediate is then reacted with other reagents to introduce the phenylsulfanyl groups and complete the synthesis.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, where the phenylsulfanyl groups are oxidized to sulfoxides or sulfones.

Reduction: Reduction reactions can convert the benzoyl groups to corresponding alcohols.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl rings, introducing various substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) can be used for electrophilic aromatic substitution.

Major Products:

• Oxidation of the phenylsulfanyl groups can yield sulfoxides or sulfones.
• Reduction of the benzoyl groups can produce alcohols.
• Substitution reactions can introduce various functional groups onto the phenyl rings.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules. Biology: Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient. Industry: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which ({4-[4-(Phenylsulfanyl)benzoyl]phenyl}sulfanyl)acetic acid exerts its effects involves interactions with molecular targets such as enzymes or receptors. The phenylsulfanyl groups can interact with active sites on enzymes, potentially inhibiting or modifying their activity. The benzoyl groups may also play a role in binding to specific proteins or receptors, influencing biological pathways.

Comparison with Similar Compounds

Key Observations :

• The target compound’s higher molecular weight (388.48 g/mol) compared to analogues (e.g., 286.39 g/mol in ) reflects its extended aromatic system.

Heterocyclic Sulfanyl-Acetic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties/Applications	References
(4-Difluoromethyl-6-phenyl-pyrimidin-2-ylsulfanyl)-acetic acid	C₁₃H₁₁F₂N₂O₂S	321.30 g/mol	Pyrimidine ring, difluoromethyl, phenyl	Enhanced metabolic stability (fluorine effect)
2-({[4-(Trifluoromethoxy)phenyl]methyl}sulfanyl)acetic acid	C₁₀H₉F₃O₃S	266.24 g/mol	Trifluoromethoxybenzyl, acetic acid	High purity (95%); potential use in agrochemicals

Key Observations :

• The pyrimidine-containing derivative () exhibits a heterocyclic core, which may enhance binding specificity in enzyme inhibition compared to purely aromatic systems.
• Fluorinated derivatives (e.g., ) demonstrate improved resistance to oxidative degradation, a critical factor in pharmaceutical stability.

Pharmacologically Relevant Analogues

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties/Applications	References
4-(Methylsulfonyl)phenylacetic Acid	C₉H₁₀O₄S	214.24 g/mol	Methylsulfonyl, acetic acid	Impurity in Etoricoxib (anti-inflammatory drug) synthesis
2-[(4-Acetamidophenyl)sulfanyl]acetic Acid	C₁₀H₁₁NO₃S	225.26 g/mol	Acetamidophenyl, acetic acid	Intermediate in antimicrobial agents

Key Observations :

• The methylsulfonyl group in enhances solubility in polar solvents, contrasting with the phenylsulfanyl groups in the target compound.
• Acetamido derivatives () are associated with antimicrobial activity, suggesting that functional group modifications in the target compound could unlock similar bioactivity.

Biological Activity

The compound ({4-[4-(Phenylsulfanyl)benzoyl]phenyl}sulfanyl)acetic acid , often referred to as BAPS-acetic acid, is a novel compound that has garnered attention for its potential biological activities. This article aims to explore its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

BAPS-acetic acid features a complex structure characterized by the presence of phenylsulfanyl groups and an acetic acid moiety. Its molecular formula is $C_{17}H_{16}O_2S_2$, indicating the presence of sulfur atoms which are crucial for its biological interactions.

Biological Activity Overview

BAPS-acetic acid exhibits a range of biological activities, primarily focusing on its inhibitory effects on various enzymes and potential therapeutic applications. The following sections detail specific activities and findings from recent studies.

Enzyme Inhibition

• Aldose Reductase Inhibition :
  • BAPS-acetic acid has been shown to inhibit aldose reductase (ALR2), an enzyme implicated in diabetic complications. Studies indicate that this compound interacts with multiple sites on ALR2, enhancing its inhibitory potency compared to related compounds .
  • IC50 Values : The compound exhibits significant inhibitory activity with an IC50 value lower than that of standard inhibitors, demonstrating its potential as a therapeutic agent in diabetes management.
• Alkaline Phosphatase Inhibition :
  • BAPS-acetic acid derivatives have been synthesized and tested for their ability to inhibit alkaline phosphatase (ALP). One notable derivative showed an IC50 value of $0.420\pm 0.012\,\mu M$, indicating strong inhibitory effects .
  • Mechanism of Action : The inhibition was found to be non-competitive, as determined by Lineweaver-Burk plots, suggesting that the compound binds to an allosteric site on the enzyme.

Case Studies

Several case studies have explored the biological implications of BAPS-acetic acid:

• Study on Diabetes Management : A study demonstrated that BAPS-acetic acid significantly reduced oxidative stress markers in diabetic rats, supporting its role in alleviating diabetic complications through its aldose reductase inhibitory action.
• Anti-Cancer Potential : Preliminary studies suggest that BAPS-acetic acid may inhibit cancer cell proliferation by inducing apoptosis in malignant cells, although further research is required to elucidate these mechanisms fully.

The biological activity of BAPS-acetic acid can be attributed to several mechanisms:

• Enzyme Interaction : The compound's ability to bind to specific sites on enzymes like ALR2 and ALP allows it to modulate their activity effectively.
• Oxidative Stress Reduction : By inhibiting aldose reductase, BAPS-acetic acid reduces the accumulation of sorbitol and other polyols, which are linked to oxidative stress in diabetic patients.
• Cell Signaling Modulation : There is evidence suggesting that BAPS-acetic acid may influence cell signaling pathways involved in apoptosis and inflammation.

Data Table: Biological Activity Summary

Biological Activity	Target Enzyme	IC50 Value	Mechanism of Action
Aldose Reductase Inhibition	ALR2	< Standard Inhibitor	Multi-site interaction
Alkaline Phosphatase Inhibition	ALP	0.420 ± 0.012 µM	Non-competitive binding
Anti-Cancer Activity	Various Cancer Cells	TBD	Induction of apoptosis